2-(3-Bromo-phenyl)-3-phenyl-propionitrile

• Molecular Formula: C15H12BrN
• Molecular Weight: 286.17 g/mol
• IUPAC Name: 2-(3-bromophenyl)-3-phenylpropanenitrile
• InChI: InChI=1S/C15H12BrN/c16-15-8-4-7-13(10-15)14(11-17)9-12-5-2-1-3-6-12/h1-8,10,14H,9H2
• InChI Key: KBDGYEUBGBWOMC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC(C#N)C2=CC(=CC=C2)Br

Description

2-(3-Bromo-phenyl)-3-phenyl-propionitrile is a useful research compound. Its molecular formula is C15H12BrN and its molecular weight is 286.17 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 40% KOH (2.83 g in 5.0 ml of H2O) in ethanol (13 ml) was added to a solution of benzaldehyde (2.85 ml, 28.05 mmol) and 3-bromophenylacetonitrile (5 g, 25.50 mmol) in ethanol (9 ml). The reaction mixture was then stirred at room temperature for 2 hours and the precipitate was collected by suction filtration and washed with cold ethanol (6.68 g, 92%). The crude product (3.45 g, 12.14 mmol) was then dissolved in ethanol (35 ml) and heated to 65° C. Sodium borohydride (459 mg, 12.14 mmol) was added in portions and the reaction mixture was maintained at this temperature for a further 2 hours. Upon cooling, water (10 ml) was added and the solvent was removed under reduced pressure. The residue was partitioned between water (100 ml) and ethyl acetate (100 ml). The organic layer was separated, dried (MgSO4), filtered and concentrated to afford the desired product (1.80 g, 52%), which was used without purification.